Cas no 1000577-70-7 (2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate)
1000577-70-7 structure
Product Name:2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate
CAS No:1000577-70-7
MF:C8H2BrClF3NS
MW:316.525389194489
CID:3157742
PubChem ID:26599109
Update Time:2025-04-21
2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate
- 1000577-70-7
- 1-bromo-3-chloro-2-isothiocyanato-5-(trifluoromethyl)benzene
- QELJPSVIUGXLOF-UHFFFAOYSA-N
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- MDL: MFCD09878110
- Inchi: 1S/C8H2BrClF3NS/c9-5-1-4(8(11,12)13)2-6(10)7(5)14-3-15/h1-2H
- InChI Key: QELJPSVIUGXLOF-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=CC(C(F)(F)F)=C1)Cl)N=C=S
Computed Properties
- Exact Mass: 314.87319Da
- Monoisotopic Mass: 314.87319Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 44.5Ų
2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
1000577-70-7 (2-Bromo-6-chloro-4-(trifluoromethyl)phenyl isothiocyanate) Related Products
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- 108761-81-5(1,4-Benzenediamine, 2-bromo-6-(trifluoromethyl)-)
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- 147951-34-6(Methanimidamide, N'-(2-bromo-4-chloro-6-methylphenyl)-N,N-dimethyl-)
- 156639-47-3(2,6-dichloro-N-methyl-4-(trifluoromethyl)aniline)
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